Methyl 4-({[(3-ethyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetyl}amino)benzoate

• IUPAC Name: methyl 4-[[2-(3-ethyl-4-oxo-7-phenylthieno[3,2-d]pyrimidin-2-yl)sulfanylacetyl]amino]benzoate
• InChI: InChI=1S/C24H21N3O4S2/c1-3-27-22(29)21-20(18(13-32-21)15-7-5-4-6-8-15)26-24(27)33-14-19(28)25-17-11-9-16(10-12-17)23(30)31-2/h4-13H,3,14H2,1-2H3,(H,25,28)
• InChI Key: WMXHSAUBJOWZRG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C(=CS2)C3=CC=CC=C3)N=C1SCC(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C24H21N3O4S2
• Molecular Weight: 479.6 g/mol

Description

“Methyl 4-({[(3-ethyl-4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetyl}amino)benzoate” is a complex organic compound. The molecular formula of this compound is C24H21N3O4S2 and it has an average mass of 479.571 Da.

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This could involve experimental studies as well as computational modeling.

Mechanism of Action

Mode of Action

The compound’s mode of action involves interactions with its targets, leading to changes in their activity. The thieno[3,2-d]pyrimidin-2-yl moiety might interact with the active site of the target, while the benzoate group could enhance the compound’s binding affinity . The exact changes resulting from these interactions depend on the specific targets and need further investigation.

Biochemical Pathways

The compound likely affects biochemical pathways involving its targets. For instance, if the targets are enzymes, the compound could inhibit or enhance their activity, altering the metabolic pathways they are involved in . The downstream effects could include changes in the production of certain metabolites or signaling molecules.

Pharmacokinetics

For instance, the ester group might undergo hydrolysis, affecting the compound’s stability and distribution .

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific targets and pathways it affects. Potential effects could include changes in cell signaling, gene expression, or metabolic activity. These effects could contribute to the compound’s overall biological activity .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, changes in pH could affect the compound’s ionization state, altering its interactions with targets. Similarly, high temperatures could increase the compound’s rate of degradation .